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Compound of Interest

Compound Name: 4,5-Diethoxy-2-nitrobenzoic acid

Cat. No.: B171050

An In-depth Technical Guide to 4,5-Diethoxy-2-nitrobenzoic Acid

Abstract

This technical guide provides a comprehensive overview of 4,5-Diethoxy-2-nitrobenzoic acid
(CAS No. 103796-34-5), a valuable nitroaromatic intermediate in the synthesis of specialized
chemicals. While specific literature on this compound is not abundant, this document
synthesizes the available information and draws logical parallels with its more extensively
studied analogue, 4,5-dimethoxy-2-nitrobenzoic acid. The guide covers its chemical and
physical properties, a proposed synthetic route with a detailed experimental protocol, and its
current and potential applications in pharmaceuticals, agrochemicals, and material science.
The causality behind experimental choices and potential mechanisms of action are discussed
to provide researchers, scientists, and drug development professionals with a foundational
understanding of this compound's utility and potential.

Introduction and Core Chemical Identity

4,5-Diethoxy-2-nitrobenzoic acid is a substituted nitrobenzoic acid, a class of organic
compounds characterized by a benzene ring functionalized with a carboxylic acid group and a
nitro group.[1] Its Chemical Abstracts Service (CAS) number is 103796-34-5.[2] The strategic
placement of the two ethoxy groups at the 4 and 5 positions, and the nitro group at the 2
position relative to the carboxylic acid, imparts specific reactivity and electronic properties to
the molecule. These features make it a versatile building block, particularly for creating more
complex molecular architectures.
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While direct research on 4,5-diethoxy-2-nitrobenzoic acid is limited, its close structural
analogue, 4,5-dimethoxy-2-nitrobenzoic acid (CAS: 4998-07-6), is well-documented as a
crucial intermediate in the synthesis of nitrogen heterocycles for pharmaceuticals and
pesticides.[3] By understanding the properties and synthesis of the dimethoxy analogue, we
can infer and propose methodologies applicable to the diethoxy compound, accounting for the
differences in the alkyl chains of the ether groups. This guide will leverage this comparative
approach to provide a robust technical overview.

Physicochemical and Structural Properties

Detailed experimental data for 4,5-diethoxy-2-nitrobenzoic acid is not extensively published.
However, we can compile known information and predict other properties based on its structure
and data from its ethyl ester derivative and dimethoxy analogue.

Property Value / Information Source | Comment
CAS Number 103796-34-5 [2]
Molecular Formula C11H13NOe Calculated
Molecular Weight 255.22 g/mol Calculated
Likely a pale yellow crystalline
Appearance Inferred from analogues[4][5]
powder
Purity = 99% available commercially [2]
Expected to be soluble in
- DMSO, methanol, and hot Inferred from dimethoxy
Solubility
agueous bases.[5] Poorly analogue[5]
soluble in water.
Storage Store in a cool, dark place. [2]

Related Compound Data

Ethyl Ester (CAS 460750-26-
9): M.P. 48-53 °C[4]

For comparison.

Related Compound Data

Dimethoxy Analogue (CAS
4998-07-6): M.P. 195-197 °CJ[5]

For comparison.
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Synthesis of 4,5-Diethoxy-2-nitrobenzoic Acid: A
Proposed Methodology

A definitive, peer-reviewed synthesis protocol for 4,5-diethoxy-2-nitrobenzoic acid is not
readily available. However, a highly plausible synthetic route can be adapted from the
established nitration of the corresponding dimethoxy-substituted benzoic acid (veratric acid).[6]
The proposed synthesis involves the direct nitration of 3,4-diethoxybenzoic acid.

Causality of the Proposed Synthesis: The electron-donating nature of the two ethoxy groups on
the benzene ring activates it towards electrophilic aromatic substitution. The ortho, para-
directing effect of these groups, combined with the meta-directing effect of the carboxylic acid
group, strongly favors the substitution of the nitro group at the position ortho to one ethoxy
group and meta to the carboxylic acid (the 2-position).

Proposed Synthetic Workflow
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Caption: Proposed workflow for the synthesis of 4,5-Diethoxy-2-nitrobenzoic acid.
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Detailed Experimental Protocol (Hypothetical)

Disclaimer:This protocol is an adaptation from methods used for the synthesis of 4,5-
dimethoxy-2-nitrobenzoic acid.[6] It has not been experimentally validated for the diethoxy
analogue and should be performed with caution, starting on a small scale. Appropriate personal
protective equipment (PPE) must be worn.

e Reaction Setup:

o In a 250 mL three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a
thermometer, add 10.0 g of 3,4-diethoxybenzoic acid.

o Add 50 mL of glacial acetic acid and stir until the solid is dissolved.
o Cool the flask in an ice-salt bath to maintain an internal temperature of 0-5 °C.
 Nitration:

o While stirring vigorously, add 15 mL of concentrated nitric acid (70%) dropwise via the
dropping funnel over a period of 30-45 minutes. Critically, ensure the internal temperature
does not rise above 10 °C. The slow addition and cooling are essential to prevent over-
nitration and control the exothermic reaction.

o After the addition is complete, allow the reaction mixture to stir in the ice bath for an
additional 2 hours.

e [solation:

o Slowly pour the reaction mixture into a beaker containing 300 mL of crushed ice and
water, while stirring.

o Avyellow precipitate of the crude product should form.
o Continue stirring for 15 minutes to ensure complete precipitation.
o Collect the solid product by vacuum filtration using a Bichner funnel.

o Purification:
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o Wash the filter cake with several portions of cold deionized water until the washings are
neutral to pH paper. This step removes residual acid.

o Transfer the crude solid to a beaker for recrystallization. A mixture of ethanol and water is
a likely solvent system. Dissolve the solid in a minimum amount of hot ethanol and then
add hot water dropwise until turbidity persists. Allow the solution to cool slowly to room
temperature and then in an ice bath to maximize crystal formation.

o Collect the purified crystals by vacuum filtration and dry them in a vacuum oven at 50-60
°C to a constant weight.

Applications in Research and Industry

While this specific acid is sold for general chemical synthesis,[2] its ethyl ester derivative, ethyl
4,5-diethoxy-2-nitrobenzoate, is highlighted for its utility in several fields. It is reasonable to
infer that the acid is a direct precursor to this ester and other functionalized molecules.

o Pharmaceutical Development: The compound serves as an intermediate in the synthesis of
novel pharmaceuticals, particularly those with potential anti-inflammatory, analgesic, and
antimicrobial properties.[4][7] The nitrobenzoic acid moiety is a versatile scaffold that can be
chemically modified to produce a range of bioactive molecules.[8]

o Agrochemicals: It is used in the formulation of agrochemicals. The ethoxy groups can
enhance solubility and stability, potentially improving the efficacy of pesticides and
herbicides.[7]

o Material Science: The unique electronic and structural properties of this molecule make it a
candidate for the development of advanced materials, such as specialized polymers and
coatings where durability and specific functionalities are required.[7]

o Analytical Chemistry: The ethyl ester has been noted for its use as a reagent in analytical
procedures, likely for derivatization to enable detection or quantification of other substances.

[4]

Potential Biological Activity and Mechanism of
Action
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The reported anti-inflammatory and antimicrobial activities of derivatives suggest that the core
4,5-diethoxy-2-nitrobenzoate scaffold is biologically active.[4] While the precise mechanism is
unelucidated for this compound, we can look to related structures for potential modes of action.

Anti-Inflammatory Activity: Many phenolic acids and their derivatives exhibit anti-inflammatory
effects.[8] A common mechanism for this activity is the inhibition of key inflammatory pathways,
such as the Nuclear Factor-kappa B (NF-kB) signaling cascade. NF-kB is a transcription factor
that controls the expression of pro-inflammatory cytokines (e.g., TNF-q, IL-1[3, IL-6), enzymes
like cyclooxygenase-2 (COX-2), and inducible nitric oxide synthase (iNOS).[9] It is plausible
that a molecule like 4,5-diethoxy-2-nitrobenzoic acid could interfere with this pathway,
thereby reducing the inflammatory response.
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Caption: A generalized NF-kB pathway, a potential target for anti-inflammatory compounds.

Antimicrobial Activity: Nitroaromatic compounds, including nitrofuran and nitroimidazole
derivatives, are well-known antimicrobial agents.[10] Their mechanism often involves the
enzymatic reduction of the nitro group within the microbial cell. This reduction creates reactive
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nitrogen species, such as nitroso and hydroxylamino derivatives, which are highly toxic and
can damage microbial DNA, proteins, and other cellular components, leading to cell death.[10]
This bio-reductive activation is a potential mechanism for any antimicrobial effects of 4,5-
diethoxy-2-nitrobenzoic acid derivatives.

Safety and Handling

As a nitroaromatic compound, 4,5-diethoxy-2-nitrobenzoic acid should be handled with care.
Analogous compounds are known to cause skin and serious eye irritation, and may cause
respiratory irritation.[11]

o Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles with
side shields, and a lab coat.

e Handling: Handle in a well-ventilated area or a chemical fume hood to avoid breathing dust
or vapors. Avoid contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Always consult the Safety Data Sheet (SDS) provided by the supplier before handling this
chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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